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Compound of Interest

Compound Name: 2,3-Dimethyl-1,4-dinitrobenzene

Cat. No.: B1342626

CAS Number: 70605-73-1

This technical guide provides a comprehensive overview of 2,3-Dimethyl-1,4-dinitrobenzene,
focusing on its chemical synthesis, physical properties, and safety considerations. This
document is intended for researchers, scientists, and professionals in drug development and
chemical synthesis.

Chemical Identity and Properties

2,3-Dimethyl-1,4-dinitrobenzene is an aromatic organic compound with the chemical formula
CsHsN20a4.[1] It is also known by its synonym, 3,6-Dinitro-1,2-xylene.[1]

Property Value Source
Molecular Weight 196.16 g/mol [1]
Molecular Formula CsHsN204 [1]

2,3-dimethyl-1,4-
IUPAC Name o [1]
dinitrobenzene

CAS Number 70605-73-1 [1]
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The primary method for the synthesis of 2,3-Dimethyl-1,4-dinitrobenzene is through the
nitration of o-xylene.[2]

Experimental Protocol: Nitration of o-Xylene

A detailed experimental protocol for the synthesis of 2,3-Dimethyl-1,4-dinitrobenzene is
described in the literature.[2] The process involves the reaction of o-xylene with a nitrating
mixture of fuming nitric acid and concentrated sulfuric acid.

Materials:

e 0-Xylene

e Fuming Nitric Acid

e Concentrated Sulfuric Acid

Procedure:

e Areaction mixture of fuming nitric acid and concentrated sulfuric acid is prepared.
e 0-Xylene is added to the stirred reaction mixture.

e The reaction is maintained at a temperature of 283 K (10 °C) for 1 hour.
» Following the reaction, the organic phase is separated.

e The organic phase is then washed to isolate the crude product.

e The final product can be further purified by recrystallization.

A study on the regioselective nitration of o-xylene over solid acid catalysts like zeolites has also
been explored as a more environmentally friendly alternative to the traditional mixed acid
process.[2]

Synthesis Workflow
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Synthesis of 2,3-Dimethyl-1,4-dinitrobenzene.

Structural Information

The crystal structure of 2,3-Dimethyl-1,4-dinitrobenzene has been determined by X-ray
crystallography.[2]
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Crystallographic Parameter Value
Crystal System Triclinic
Space Group P-1

a (A 9.1093(5)

b (A) 13.2430(8)
c (A 15.4334(10)
o (%) 106.544(2)
B (°) 98.150(2)

y (%) 96.151(2)
Volume (A3) 1745.22(18)
Z 8
Temperature (K) 173(2)

Data obtained from "The crystal structure of 2,3-dimethyl-1,4-dinitrobenzene - A Z' = 4

structure, C8H8N204".[2]

Spectroscopic Data

Detailed experimental spectroscopic data such as *H NMR, 3C NMR, and mass spectrometry
for 2,3-Dimethyl-1,4-dinitrobenzene are not readily available in the public domain. However,
data for isomeric and related compounds are available and can be used for comparative
purposes.

Biological Activity and Drug Development Potential
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Currently, there is a lack of specific data on the biological activity, pharmacological effects, and
potential applications in drug development for 2,3-Dimethyl-1,4-dinitrobenzene.

Safety and Toxicology

Specific toxicological studies on 2,3-Dimethyl-1,4-dinitrobenzene are not available. However,
dinitrobenzene isomers are known to be toxic.[3][4] General hazards associated with
dinitrobenzenes include:

» Methemoglobinemia: Dinitrobenzenes can interfere with the oxygen-carrying capacity of the
blood, leading to symptoms like headache, dizziness, and cyanosis.[3][4]

» Reproductive Toxicity: Some dinitrobenzene isomers have been shown to have toxic effects
on the male reproductive system in animal studies.[3]

e Irritation: Can cause irritation to the skin, eyes, and respiratory tract.[4]

It is crucial to handle 2,3-Dimethyl-1,4-dinitrobenzene with extreme caution in a well-
ventilated laboratory, using appropriate personal protective equipment, including gloves and
safety glasses.

General Safety Workflow
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General Safety Workflow for Handling Dinitroaromatics.

Conclusion and Future Directions

2,3-Dimethyl-1,4-dinitrobenzene is a readily synthesizable dinitroaromatic compound. While
its chemical synthesis and solid-state structure are well-documented, a significant gap exists in
the understanding of its biological properties and potential applications, particularly in the field
of drug development. Future research should focus on the biological screening of this
compound to explore any potential therapeutic activities. Furthermore, the acquisition and
publication of detailed spectroscopic data would be highly beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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